Cas no 494846-38-7 (Cyclopropanecarbonitrile, 3-(4-methoxyphenyl)-2,2-dimethyl-, (1S,3S)-)

Cyclopropanecarbonitrile, 3-(4-methoxyphenyl)-2,2-dimethyl-, (1S,3S)- structure
494846-38-7 structure
Product Name:Cyclopropanecarbonitrile, 3-(4-methoxyphenyl)-2,2-dimethyl-, (1S,3S)-
CAS No:494846-38-7
MF:C13H15NO
MW:201.264303445816
CID:1522957
Update Time:2024-08-24

Cyclopropanecarbonitrile, 3-(4-methoxyphenyl)-2,2-dimethyl-, (1S,3S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarbonitrile, 3-(4-methoxyphenyl)-2,2-dimethyl-, (1S,3S)-
    • Inchi: 1S/C13H15NO/c1-13(2)11(8-14)12(13)9-4-6-10(15-3)7-5-9/h4-7,11-12H,1-3H3/t11-,12-/m0/s1
    • InChI Key: QZWFWLWRTNYIAI-RYUDHWBXSA-N
    • SMILES: [C@H]1(C#N)[C@H](C2=CC=C(OC)C=C2)C1(C)C

Computed Properties

  • Exact Mass: 201.11545

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 327.4±42.0 °C(Predicted)
  • PSA: 33.02

Cyclopropanecarbonitrile, 3-(4-methoxyphenyl)-2,2-dimethyl-, (1S,3S)- Related Literature

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.